Cas no 1690800-23-7 (tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate
• CAS No: 1690800-23-7
• MF: C₁₇H₃₂BrNO₃
• MW: 378.344884872437
• CID: 6257993
• PubChem ID: 104969705
• Update Time: 2025-05-23

tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate
• EN300-1135537
• 1690800-23-7
• tert-butyl N-{3-bromo-2-[(3-ethylcyclohexyl)oxy]-2-methylpropyl}carbamate

• Inchi： 1S/C17H32BrNO3/c1-6-13-8-7-9-14(10-13)21-17(5,11-18)12-19-15(20)22-16(2,3)4/h13-14H,6-12H2,1-5H3,(H,19,20)
• InChI Key： FEMOEGOMQVWWJM-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OC1CCCC(CC)C1

Computed Properties

• Exact Mass: 377.15656g/mol
• Monoisotopic Mass: 377.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate

tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate: A Comprehensive Overview

The compound with CAS No. 1690800-23-7, known as tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a tert-butyl carbamate group, a bromo substituent, and a cyclohexyl ether moiety. The combination of these functional groups makes it a valuable compound for various applications, particularly in the synthesis of advanced materials and bioactive molecules.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, esterifications, and possibly some form of cyclization. The presence of the cyclohexyl group suggests that the compound may exhibit unique physical properties, such as increased stability or solubility in organic solvents. Recent studies have highlighted the potential of this compound in the development of bioactive agents, particularly in the context of drug delivery systems and enzyme inhibitors.

In terms of its structural analysis, the molecule's cyclohexane ring is likely to contribute to its rigidity and stability, while the bromo substituent may play a role in modulating its electronic properties. The tert-butyl group, being a bulky substituent, could influence the steric interactions within the molecule, potentially affecting its reactivity in various chemical reactions. These characteristics make it an ideal candidate for further exploration in fields such as catalysis and polymer chemistry.

The latest research on this compound has focused on its potential applications in the pharmaceutical industry. For instance, studies have shown that derivatives of this compound may exhibit promising anti-inflammatory and anti-cancer properties. The presence of the cyclohexyl ether group strong> has been linked to enhanced bioavailability, making it a valuable component in drug design. Additionally, its compatibility with various synthetic techniques makes it a versatile building block for constructing more complex molecular architectures.

In conclusion, tert-butyl N-{3-bromo-2-(3-ethylcyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 1690800-23-7) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and functional groups position it as a key player in modern chemical research, offering avenues for innovation in drug development, material science, and beyond.